Cas no 1805250-17-2 (Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate
• CAS No: 1805250-17-2
• MF: C₁₂H₉BrF₃NO₃
• MW: 352.103973150253
• CID: 4945710
• Update Time: 2025-05-23

Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9BrF3NO3/c1-2-19-10(18)5-7-3-9(13)4-8(6-17)11(7)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： RTPZGDNXNHLFKQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C=1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate

Research Brief on Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate (CAS: 1805250-17-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate (CAS: 1805250-17-2) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

The synthesis of Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate involves a multi-step process, including bromination, cyanation, and esterification, with careful optimization to achieve high yield and purity. Advanced spectroscopic techniques such as NMR, MS, and X-ray crystallography have been employed to confirm its structure. The presence of the trifluoromethoxy group is particularly noteworthy, as it is known to enhance metabolic stability and bioavailability, making this compound a valuable scaffold for further medicinal chemistry optimization.

In vitro studies have demonstrated that Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate exhibits moderate inhibitory activity against certain kinases and proteases, which are key targets in oncology and inflammatory diseases. Preliminary data suggest that the compound's mechanism of action may involve allosteric modulation or competitive inhibition, although further mechanistic studies are required to elucidate the exact binding mode. These findings highlight its potential as a lead compound for the development of new therapeutic agents.

Recent advancements in computational chemistry have also shed light on the compound's interactions with biological targets. Molecular docking and dynamics simulations have predicted favorable binding energies and stable interactions with active sites of target proteins. These in silico studies complement experimental data and provide a rational basis for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Despite these promising results, challenges remain in the development of Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate as a drug candidate. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these findings into clinically relevant applications.

In conclusion, Ethyl 5-bromo-3-cyano-2-(trifluoromethoxy)phenylacetate represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique structural features and preliminary biological data position it as a promising candidate for further investigation in drug discovery. Future research should focus on expanding the SAR profile, improving drug-like properties, and exploring its therapeutic potential in relevant disease models.